Cas no 163119-30-0 (Lansoprazole Sulfide N-Oxide)
Lansoprazole Sulfide N-Oxide structure
Product Name:Lansoprazole Sulfide N-Oxide
CAS No:163119-30-0
MF:C16H14F3N3O2S
MW:369.361472606659
CID:1004921
PubChem ID:11326133
Update Time:2025-04-20
Lansoprazole Sulfide N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-[[[4-(2,2,2-Trifluoroethoxy)-3-Methyl-1-oxopyridin-2-yl]Methyl]sulfanyl]-1H-benziMidazole
- 2-[[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]Methyl]thio]-1H-benziMidazole N-Oxide
- Lansoprazole Sulfide N-Oxide
- Lansoprazole IMpurity-Sulfone (EP-IMpurity B)
- 2-[[3-methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-1-ium-2-yl]methylsulfanyl]-1H-benzimidazole
- Lansoprazole Impurity K(Lansoprazole Sulfide N-Oxide)
- 1-methyl-12-thioxobenzo[4',5']imidazo[2',1':2,3]imidazo[1,5-a] pyridin-2(12H)-one
- DTXSID60462488
- 163119-30-0
- LGJKGASGASPHLH-UHFFFAOYSA-N
- 2-(((1H-Benzo[d]imidazol-2-yl)thio)methyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine 1-oxide
- 2-[[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]thio]-1H-benzimidazole; 1H-Benzimidazole, 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]thio]-, N-oxide; 2-[[[4-(2,2,2-Trifluoroethoxy)-3-methyl-1-oxopyridin-2-yl]methyl]sulfanyl]-1H-benzimidazole; Lansoprazole Sulfide N-Oxide
- Lansoprazole Pyridine N-Oxide
- SCHEMBL4273847
- 2-[(1H-1,3-BENZODIAZOL-2-YLSULFANYL)METHYL]-3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-1-IUM-1-OLATE
- Lansoprazole IMpurity-Sulfone (EP-IMpurity B)
-
- Inchi: 1S/C16H14F3N3O2S/c1-10-13(22(23)7-6-14(10)24-9-16(17,18)19)8-25-15-20-11-4-2-3-5-12(11)21-15/h2-7H,8-9H2,1H3,(H,20,21)
- InChI Key: LGJKGASGASPHLH-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1)CC1C(C)=C(C=C[N+]=1[O-])OCC(F)(F)F
Computed Properties
- Exact Mass: 369.07600
- Monoisotopic Mass: 369.07588236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 88.7Ų
Experimental Properties
- PSA: 88.67000
- LogP: 4.53320
Lansoprazole Sulfide N-Oxide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Lansoprazole Sulfide N-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L175045-5mg |
Lansoprazole Sulfide N-Oxide |
163119-30-0 | 5mg |
$ 230.00 | 2023-09-07 | ||
| TRC | L175045-50mg |
Lansoprazole Sulfide N-Oxide |
163119-30-0 | 50mg |
$ 1748.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-488704-5mg |
Lansoprazole Sulfide N-Oxide, |
163119-30-0 | 5mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-488704-5 mg |
Lansoprazole Sulfide N-Oxide, |
163119-30-0 | 5mg |
¥2,858.00 | 2023-07-11 | ||
| A2B Chem LLC | AE84640-5mg |
2-[[[4-(2,2,2-Trifluoroethoxy)-3-Methyl-1-oxopyridin-2-yl]Methyl]sulfanyl]-1H-benziMidazole |
163119-30-0 | 5mg |
$341.00 | 2024-04-20 | ||
| A2B Chem LLC | AE84640-50mg |
2-[[[4-(2,2,2-Trifluoroethoxy)-3-Methyl-1-oxopyridin-2-yl]Methyl]sulfanyl]-1H-benziMidazole |
163119-30-0 | 50mg |
$1794.00 | 2024-04-20 |
Lansoprazole Sulfide N-Oxide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
163119-30-0 (Lansoprazole Sulfide N-Oxide) Related Products
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